Cas no 2228537-31-1 (1-(2-fluoro-4-hydroxyphenyl)methylcyclopropane-1-carboxylic acid)
1-(2-fluoro-4-hydroxyphenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-fluoro-4-hydroxyphenyl)methylcyclopropane-1-carboxylic acid
- EN300-1822403
- 2228537-31-1
- 1-[(2-fluoro-4-hydroxyphenyl)methyl]cyclopropane-1-carboxylic acid
-
- Inchi: 1S/C11H11FO3/c12-9-5-8(13)2-1-7(9)6-11(3-4-11)10(14)15/h1-2,5,13H,3-4,6H2,(H,14,15)
- InChI Key: QITIQVSGMZEEKL-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1CC1(C(=O)O)CC1)O
Computed Properties
- Exact Mass: 210.06922237g/mol
- Monoisotopic Mass: 210.06922237g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 57.5Ų
1-(2-fluoro-4-hydroxyphenyl)methylcyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1822403-0.05g |
1-[(2-fluoro-4-hydroxyphenyl)methyl]cyclopropane-1-carboxylic acid |
2228537-31-1 | 0.05g |
$888.0 | 2023-09-19 | ||
| Enamine | EN300-1822403-0.1g |
1-[(2-fluoro-4-hydroxyphenyl)methyl]cyclopropane-1-carboxylic acid |
2228537-31-1 | 0.1g |
$930.0 | 2023-09-19 | ||
| Enamine | EN300-1822403-0.25g |
1-[(2-fluoro-4-hydroxyphenyl)methyl]cyclopropane-1-carboxylic acid |
2228537-31-1 | 0.25g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1822403-0.5g |
1-[(2-fluoro-4-hydroxyphenyl)methyl]cyclopropane-1-carboxylic acid |
2228537-31-1 | 0.5g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1822403-1.0g |
1-[(2-fluoro-4-hydroxyphenyl)methyl]cyclopropane-1-carboxylic acid |
2228537-31-1 | 1g |
$1057.0 | 2023-06-01 | ||
| Enamine | EN300-1822403-2.5g |
1-[(2-fluoro-4-hydroxyphenyl)methyl]cyclopropane-1-carboxylic acid |
2228537-31-1 | 2.5g |
$2071.0 | 2023-09-19 | ||
| Enamine | EN300-1822403-5.0g |
1-[(2-fluoro-4-hydroxyphenyl)methyl]cyclopropane-1-carboxylic acid |
2228537-31-1 | 5g |
$3065.0 | 2023-06-01 | ||
| Enamine | EN300-1822403-10.0g |
1-[(2-fluoro-4-hydroxyphenyl)methyl]cyclopropane-1-carboxylic acid |
2228537-31-1 | 10g |
$4545.0 | 2023-06-01 | ||
| Enamine | EN300-1822403-1g |
1-[(2-fluoro-4-hydroxyphenyl)methyl]cyclopropane-1-carboxylic acid |
2228537-31-1 | 1g |
$1057.0 | 2023-09-19 | ||
| Enamine | EN300-1822403-5g |
1-[(2-fluoro-4-hydroxyphenyl)methyl]cyclopropane-1-carboxylic acid |
2228537-31-1 | 5g |
$3065.0 | 2023-09-19 |
1-(2-fluoro-4-hydroxyphenyl)methylcyclopropane-1-carboxylic acid Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 1-(2-fluoro-4-hydroxyphenyl)methylcyclopropane-1-carboxylic acid
Introduction to 1-(2-fluoro-4-hydroxyphenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228537-31-1)
1-(2-fluoro-4-hydroxyphenyl)methylcyclopropane-1-carboxylic acid, identified by its CAS number 2228537-31-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by the presence of a cyclopropane ring, a structural motif known for its unique electronic and steric properties, which make it a valuable scaffold in drug design. The introduction of fluorine and hydroxyl substituents at the 2- and 4-positions of the phenyl ring, respectively, further enhances its pharmacological potential by modulating both lipophilicity and metabolic stability.
The fluoro group, a common element in medicinal chemistry, is renowned for its ability to improve molecular interactions with biological targets, as well as to enhance pharmacokinetic profiles such as bioavailability and metabolic resistance. In contrast, the hydroxyl group introduces polarity and potential hydrogen bonding capabilities, which can be critical for binding affinity and solubility. The combination of these functional groups with the rigid cyclopropane core creates a molecule with distinct chemical and biological characteristics that are highly relevant to contemporary drug discovery efforts.
Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the therapeutic potential of this class of compounds more efficiently than ever before. Studies have indicated that derivatives of 1-(2-fluoro-4-hydroxyphenyl)methylcyclopropane-1-carboxylic acid exhibit promising activity in various disease models, including inflammation, neurodegeneration, and cancer. The cyclopropane ring itself has been shown to interfere with enzyme active sites or receptor binding pockets in ways that traditional acyclic compounds cannot, providing a novel approach to modulating biological pathways.
One particularly intriguing aspect of this molecule is its potential role as an intermediate in the synthesis of more complex pharmacophores. The cyclopropane unit can serve as a versatile building block for constructing heterocyclic systems, while the phenyl ring provides additional sites for functionalization. This flexibility has allowed chemists to design molecules with tailored properties for specific therapeutic applications. For instance, modifications at the carboxylic acid position can yield amides or esters that are more stable or bioavailable under physiological conditions.
The hydroxyl group at the 4-position of the phenyl ring is particularly noteworthy for its ability to engage in hydrogen bonding interactions with biological targets. This feature has been exploited in the development of kinase inhibitors and other small-molecule drugs where precise alignment with the target protein is essential. Furthermore, the presence of fluorine at the 2-position can influence electronic effects across the aromatic system, thereby altering reactivity and binding affinity. These combined features make 1-(2-fluoro-4-hydroxyphenyl)methylcyclopropane-1-carboxylic acid a compelling candidate for further investigation.
In light of recent research, this compound has been investigated for its potential role in modulating inflammatory pathways associated with chronic diseases such as rheumatoid arthritis and atherosclerosis. Preclinical studies suggest that derivatives of this scaffold can inhibit key enzymes like COX-2 and LOX by preferentially binding to their active sites due to steric constraints imposed by the cyclopropane ring. Additionally, the fluoro substituent may contribute to reduced metabolic clearance, allowing for longer-lasting therapeutic effects.
The synthesis of 1-(2-fluoro-4-hydroxyphenyl)methylcyclopropane-1-carboxylic acid presents unique challenges due to the sensitivity of the cyclopropane moiety to harsh reaction conditions. However, modern synthetic methodologies have made significant strides in preserving this structural integrity during preparation. Techniques such as transition-metal-catalyzed cyclizations and palladium-mediated cross-coupling reactions have enabled efficient construction of this motif while maintaining high yields and purity. These advances are crucial for translating laboratory discoveries into viable drug candidates.
From a broader perspective, compounds like 1-(2-fluoro-4-hydroxyphenyl)methylcyclopropane-1-carboxylic acid exemplify how structural innovation can lead to novel therapeutic strategies. The integration of multiple functional groups into a single molecular framework allows for fine-tuning of pharmacological properties without compromising efficacy. As research continues to uncover new biological targets and mechanisms, molecules like this one will remain at the forefront of pharmaceutical development efforts aimed at addressing unmet medical needs.
The future prospects for this compound are further enhanced by ongoing collaborations between academic researchers and industry partners who are leveraging cutting-edge technologies such as machine learning and artificial intelligence to accelerate drug discovery pipelines. By integrating experimental data with predictive modeling, scientists can rapidly identify promising derivatives worthy of further exploration in vivo. This interdisciplinary approach promises to bring new treatments to patients more quickly than traditional methods alone could achieve.
2228537-31-1 (1-(2-fluoro-4-hydroxyphenyl)methylcyclopropane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)